Cas no 1049734-41-9 ((2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride)
(2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride
- trans-4-(2-Methylbenzyl)-L-proline hydrochloride
- (2S,4R)-4-[(2-methylphenyl)methyl]pyrrolidine-2-carboxylic acid,hydrochloride
- (R)-γ-(2-methyl-benzyl)-L-ProHCl
- AKOS015949749
- CHEMBL4083473
- (2S,4R)-4-(2-METHYLBENZYL)PYRROLIDINE-2-CARBOXYLIC ACID HCL
- PS-12650
- (2S,4R)-4-[(2-methylphenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
- (R)-gamma-(2-methyl-benzyl)-L-proline-HCl
- CS-0440330
- MFCD06659404
- (R)-gamma-(2-methyl-benzyl)-L-proline hydrochloride, AldrichCPR
- 1049734-41-9
- DTXSID20376017
- BDBM50234284
- (2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylicacidhydrochloride
- (2S,4R)-4-[(2-methylphenyl)methyl]pyrrolidine-2-carboxylic acid hydrochloride
- H-Pro{4-Bzl(2-Me)}-OH.HCl
-
- MDL: MFCD06659404
- Inchi: 1S/C13H17NO2.ClH/c1-9-4-2-3-5-11(9)6-10-7-12(13(15)16)14-8-10;/h2-5,10,12,14H,6-8H2,1H3,(H,15,16);1H/t10-,12+;/m1./s1
- InChI Key: SAHJHZDLFHMZMC-IYJPBCIQSA-N
- SMILES: Cl.OC([C@@H]1C[C@@H](CC2C=CC=CC=2C)CN1)=O
Computed Properties
- Exact Mass: 255.10300
- Monoisotopic Mass: 255.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33000
- LogP: 2.73100
(2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198161-1g |
(2S,4R)-4-(2-methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride |
1049734-41-9 | 95% | 1g |
$617 | 2021-06-09 | |
| Chemenu | CM198161-1g |
(2S,4R)-4-(2-methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride |
1049734-41-9 | 95% | 1g |
$617 | 2023-03-07 | |
| abcr | AB280386-500 mg |
trans-4-(2-Methylbenzyl)-L-proline hydrochloride, 95% (H-L-Pro(2-MBzl).HCl); . |
1049734-41-9 | 95% | 500 mg |
€467.00 | 2023-07-20 | |
| abcr | AB280386-1 g |
trans-4-(2-Methylbenzyl)-L-proline hydrochloride, 95% (H-L-Pro(2-MBzl).HCl); . |
1049734-41-9 | 95% | 1 g |
€807.00 | 2023-07-20 | |
| Alichem | A109005594-1g |
(2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride |
1049734-41-9 | 95% | 1g |
$542.64 | 2023-09-04 | |
| Key Organics Ltd | PS-12650-0.5G |
(R)-gamma-(2-methyl-benzyl)-L-proline-HCl |
1049734-41-9 | >95% | 0.5g |
£351.00 | 2025-02-08 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H52087-250mg |
trans-4-(2-Methylbenzyl)-L-proline hydrochloride, 95% |
1049734-41-9 | 95% | 250mg |
¥6006.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H52087-1g |
trans-4-(2-Methylbenzyl)-L-proline hydrochloride, 95% |
1049734-41-9 | 95% | 1g |
¥18024.00 | 2023-02-25 | |
| abcr | AB280386-500mg |
trans-4-(2-Methylbenzyl)-L-proline hydrochloride, 95% (H-L-Pro(2-MBzl).HCl); . |
1049734-41-9 | 95% | 500mg |
€290.40 | 2025-02-20 | |
| abcr | AB280386-1g |
trans-4-(2-Methylbenzyl)-L-proline hydrochloride, 95% (H-L-Pro(2-MBzl).HCl); . |
1049734-41-9 | 95% | 1g |
€409.30 | 2025-02-20 |
(2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on (2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride
Introduction to (2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049734-41-9)
(2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride, identified by its CAS number 1049734-41-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidine class of molecules, which has been widely studied for its diverse biological activities and potential therapeutic applications.
The stereochemistry of this compound, specifically the (2S,4R) configuration, plays a crucial role in its biological activity. The precise arrangement of the substituents around the pyrrolidine ring influences its interactions with biological targets, making it an important consideration in the design of novel drugs. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical applications.
In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The (2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride has shown promise in preclinical studies as a potential lead compound for further development. Its unique structural features make it a valuable scaffold for designing molecules with improved pharmacological properties.
One of the key areas where this compound has been explored is in the treatment of neurological disorders. Pyrrolidine derivatives have been reported to interact with various neurotransmitter systems, suggesting their potential as therapeutic agents. The (2S,4R)-configuration specifically has been associated with enhanced binding affinity and selectivity towards certain targets, which is crucial for developing drugs with minimal side effects.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of such compounds. By leveraging these technologies, researchers have been able to predict the binding modes of (2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride with target proteins, leading to more informed decisions in drug design. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods.
The synthesis of this compound involves multi-step organic reactions, requiring careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemistry. These methods are critical in producing enantiomerically pure compounds, which are often required for optimal biological activity.
Preclinical studies have demonstrated that (2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic stability. These characteristics are essential for a drug candidate to progress into clinical trials. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, further supporting its potential as a therapeutic agent.
The development of novel drug candidates is a complex process that involves collaboration between chemists, biologists, and clinicians. The insights gained from studying compounds like (2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride contribute to our understanding of disease mechanisms and provide new opportunities for therapeutic intervention. As research continues to evolve, it is expected that more effective and targeted treatments will emerge from these efforts.
In conclusion, (2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049734-41-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable compound for further research and development. With ongoing studies exploring its potential applications in treating various diseases, this molecule highlights the importance of stereochemistry and structural optimization in drug discovery.
1049734-41-9 ((2S,4R)-4-(2-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride) Related Products
- 96314-26-0((2S,4S)-4-Phenylpyrrolidine-2-carboxylic acid)
- 103290-41-1(D-Proline,4-phenyl-, trans- (9CI))
- 3005-68-3(3-Phenylpyrrolidine-2-carboxylic acid)
- 118758-50-2((2R,3S)-3-Phenylpyrrolidine-2-carboxylic acid)
- 103290-40-0((2S,4R)-4-Phenylpyrrolidine-2-carboxylic acid)
- 82087-73-8((2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)